Cas no 6413-10-1 (Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate)

Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate Properties

Names and Identifiers

• Ethyl 2-(2-methyl-1,3-dioxolan-2-yl)acetate
• Jasmaprunat
• Ketopommal
• Apple essence
• Fructone
• 2-Methyl-1,3-dioxolane-2-acetic acid, ethyl ester
• Ethyl (2-methyl-1,3-dioxolan-2-yl)acetate
• o-Cresolphthalein
• Ethyl 2-Methyl-1,3-dioxolane-2-acetate
• Applinal
• Ethyl 2-methyldioxolan-2-yl acetate
• NSC 6537
• 2-(2-Methyl-1,3-dioxolan-2-yl)acetic Acid Ethyl Ester
• Frutinal
• Ethylfruitat
• Methyldioxolan
• Fragolan
• 2-Methyl-1,3-dioxolane-2-acetic acid ethyl ester
• 1,3-Dioxolane-2-acetic acid, 2-methyl-, ethyl ester
• Ethyl acetoacetate ethylene ketal
• Ethyl acetoacetate 3-ethylene acetal
• G5EXI4NID0
• Ethyl acetoacetate ethylene acetal
• XWEOGMYZFCHQNT-UHFFFAOYSA-N
• Ethyl 3-oxobutyrate ethylene ketal
• Ethylacetoacetate ethyleneglycol
• +Expand

• MDL： MFCD00152488
• InChIKey： XWEOGMYZFCHQNT-UHFFFAOYSA-N
• Inchi： 1S/C8H14O4/c1-3-10-7(9)6-8(2)11-4-5-12-8/h3-6H2,1-2H3
• SMILES： O1C([H])([H])C([H])([H])OC1(C([H])([H])[H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 174.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 174.089
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 44.8

Experimental Properties

• LogP: 0.70260
• PSA: 44.76000
• Refractive Index: n20/D 1.431-1.435
• Boiling Point: 98°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• FEMA: 4477 | ETHYL ACETOACETATE ETHYLENEGLYCOL KETAL
• Color/Form: Colorless liquid. Fresh apple aroma.
• Density: 1.0817 (rough estimate)

Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate Security Information

• Symbol: GHS07
• RTECS：JH6762500
• WGK Germany：2
• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters